![molecular formula C9H11NO B062264 4-Pyridin-4-ylbutanal CAS No. 192643-84-8](/img/structure/B62264.png)
4-Pyridin-4-ylbutanal
Overview
Description
Scientific Research Applications
Applications in Chemical Synthesis and Coordination Chemistry
Pyridine Functionalization 4-Pyridin-4-ylbutanal, due to its pyridine structure, is significant in chemical synthesis, particularly in the functionalization of pyridines. Research indicates that pyridines are crucial across various chemical applications, such as pharmaceuticals, metal complex ligands, and battery technologies. The direct functionalization of pyridine C–H bonds, especially at the 4-position, is an important strategy for creating valuable pyridine derivatives. Heterocyclic phosphonium salts derived from pyridines have been employed as intermediates for multiple bond-forming processes, highlighting the versatility of pyridine compounds in synthetic chemistry (Dolewski, Hilton, & McNally, 2017).
Ligand Synthesis and Metal Coordination Pyridine derivatives, such as this compound, are utilized in the synthesis of complex ligands. These ligands exhibit unique properties and find applications in various fields, including luminescent lanthanide compounds for biological sensing and iron complexes demonstrating thermal and photochemical spin-state transitions. The rich coordination chemistry of pyridine derivatives underscores their importance in developing new materials with specific functional properties (Halcrow, 2005).
Applications in Material Science
Lanthanide-Metal Organic Frameworks (Ln-MOFs) this compound derivatives have been used in the construction of Ln-MOFs with mixed ligands. These frameworks exhibit solid-state luminescence properties and have been identified as selective sensing materials for specific ions and nitrobenzene derivatives-based explosives. The interaction between the free oxygen atoms of ether bonds in Ln-MOFs and metal ions plays a significant role in the sensing mechanism, demonstrating the compound's utility in material science, particularly in the development of sensitive and selective sensors (Zhang et al., 2018).
Applications in Biological Research
Plant Growth Research The 4-pyridine structure of this compound is relevant in the development of plant growth retardants, particularly those derived from pyridine structures. These retardants provide valuable insights into the regulation of terpenoid metabolism, which is closely related to phytohormones and sterols. This indicates the compound's potential role in understanding and manipulating plant growth and development processes (Grossmann, 1990).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-pyridin-4-ylbutanal | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO/c11-8-2-1-3-9-4-6-10-7-5-9/h4-8H,1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDJNTTIGXNNPQF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1CCCC=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20466048 | |
Record name | 4-pyridin-4-ylbutanal | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20466048 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
192643-84-8 | |
Record name | 4-Pyridinebutanal | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=192643-84-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-pyridin-4-ylbutanal | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20466048 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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